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Compound of Interest

Compound Name: N-Methylmorpholine hydrochloride

CAS No.: 3651-67-0

Cat. No.: B1228857

Get Quote

For Immediate Reference: Key Safety and Handling Protocols

This guide provides essential, direct guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of N-Methylmorpholine
hydrochloride. Adherence to these procedures is critical for ensuring laboratory safety and

operational integrity.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against chemical exposure.

The following table summarizes the required PPE for handling N-Methylmorpholine
hydrochloride.
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Body Part Required Protection Standard/Specification

Eyes/Face

Chemical safety goggles or

tightly fitting safety goggles.[1]

[2][3] A face shield may also be

necessary.[3]

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

[2]

Skin

Chemical-resistant gloves.[1]

[2] Protective clothing to

prevent skin exposure.[1][2]

Fire/flame resistant and

impervious clothing is

recommended.[4]

Gloves must be inspected prior

to use and selected based on

the specific breakthrough time

for the chemical.[3][4]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced.[1]

[2][5] A full-face respirator may

be necessary in situations with

higher exposure potential.[4]

A respiratory protection

program compliant with OSHA

29 CFR 1910.134 and ANSI

Z88.2 or European Standard

EN 149 must be implemented.

[1][2]

Operational Plan: From Receipt to Disposal
Follow these step-by-step procedures for the safe handling of N-Methylmorpholine
hydrochloride throughout its lifecycle in the laboratory.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, well-ventilated area.[1][2]

Keep the container away from incompatible substances such as strong oxidizing agents,

acids, and acid chlorides.[2]
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The storage area should be designated for corrosive and flammable materials and be

equipped with an eyewash station and a safety shower.[1]

Keep away from heat, sparks, and open flames.[2][6]

Handling and Use
All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge.[7]

Use only non-sparking tools and explosion-proof equipment.[2][7]

Avoid contact with eyes, skin, and clothing.[1] Do not breathe dust or vapors.[6][7]

Wash hands thoroughly after handling the substance.[1][6]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/94063.pdf
https://www.fishersci.com/store/msds?partNumber=AC432800010&countryCode=US&language=en
https://sdfine.com/media/catalog/product/attachment/39235MSDS.pdf
https://pim-resources.coleparmer.com/sds/94063.pdf
https://www.fishersci.com/store/msds?partNumber=AC432800010&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-NMETHYL-MORPHOLINE-CASNO-109-02-04668-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC432800010&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-NMETHYL-MORPHOLINE-CASNO-109-02-04668-EN.aspx
https://pim-resources.coleparmer.com/sds/94063.pdf
https://sdfine.com/media/catalog/product/attachment/39235MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-NMETHYL-MORPHOLINE-CASNO-109-02-04668-EN.aspx
https://pim-resources.coleparmer.com/sds/94063.pdf
https://sdfine.com/media/catalog/product/attachment/39235MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, while holding eyelids open.

Seek immediate medical attention.[1]

Skin Contact

Remove all contaminated clothing immediately.

Flush skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cups of water or milk.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

A spill of N-Methylmorpholine hydrochloride should be treated as a hazardous event

requiring a prompt and coordinated response.

Immediate Actions Containment & Cleanup Disposal

Evacuate Immediate Area Alert Others & Lab Supervisor Don Appropriate PPE Ensure Adequate Ventilation Contain Spill with Inert Material Collect Spill with Non-Sparking Tools Decontaminate Spill Area Package Waste in Labeled Container Dispose of as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/94063.pdf
https://pim-resources.coleparmer.com/sds/94063.pdf
https://pim-resources.coleparmer.com/sds/94063.pdf
https://pim-resources.coleparmer.com/sds/94063.pdf
https://www.benchchem.com/product/b1228857/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-n-methylmorpholine-hydrochloride
https://www.benchchem.com/product/b1228857/docs?utm_src=pdf-body-img#safeguarding-your-research-a-comprehensive-guide-to-handling-n-methylmorpholine-hydrochloride
https://www.benchchem.com/product/b1228857?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. fishersci.com [fishersci.com]

3. cdhfinechemical.com [cdhfinechemical.com]

4. store.sangon.com [store.sangon.com]

5. fishersci.com [fishersci.com]

6. sdfine.com [sdfine.com]

7. lobachemie.com [lobachemie.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling N-Methylmorpholine Hydrochloride]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1228857/docs#safeguarding-your-
research-a-comprehensive-guide-to-handling-n-methylmorpholine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/94063.pdf
https://www.fishersci.com/store/msds?partNumber=AC432800010&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_2032641188_N-METHYLMORPHOLINECASNO109-02-4MSDS.pdf
https://store.sangon.com/productImage/SDS/A602832/A602832_EN_S.pdf
https://www.fishersci.com/store/msds?partNumber=AC456780010&countryCode=US&language=en
https://sdfine.com/media/catalog/product/attachment/39235MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-NMETHYL-MORPHOLINE-CASNO-109-02-04668-EN.aspx
https://www.benchchem.com/product/b1228857/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-n-methylmorpholine-hydrochloride
https://www.benchchem.com/product/b1228857/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-n-methylmorpholine-hydrochloride
https://www.benchchem.com/product/b1228857/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-n-methylmorpholine-hydrochloride
https://www.benchchem.com/product/b1228857/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-n-methylmorpholine-hydrochloride
https://www.benchchem.com/product/b1228857?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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